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Compound of Interest

Compound Name: Glauberite

Cat. No.: B1149158 Get Quote

A Technical Guide to the Physical Properties of
Glauberite
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical properties of Glauberite
(Na₂Ca(SO₄)₂), with a specific focus on its hardness and cleavage. The information is

presented to be a valuable resource for scientific research and applications where the mineral's

characteristics are of importance.

Quantitative Physical Properties of Glauberite
The following table summarizes the key quantitative physical properties of Glauberite for easy

reference and comparison.
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Physical Property Value Notes

Mohs Hardness 2.5 - 3[1][2][3][4][5][6]
Relatively soft, can be

scratched by a copper penny.

Cleavage
Perfect on {001}, Imperfect on

{110}[1][2][7]

The basal cleavage is the most

prominent.[3][5]

Specific Gravity 2.75 - 2.85[2][7]

Crystal System Monoclinic[2][3][7]

Refractive Index
nα = 1.507 – 1.515, nβ = 1.527

– 1.535, nγ = 1.529 – 1.536[7]

Biaxial negative optical

character.

Birefringence δ = 0.022[7]

2V Angle 24° to 34°[7]

Experimental Protocols
Detailed methodologies for determining the hardness and cleavage of minerals like Glauberite
are crucial for accurate characterization.

The Mohs scale of mineral hardness is a qualitative ordinal scale that characterizes the scratch

resistance of various minerals through the ability of a harder material to scratch a softer

material.[8]

Objective: To determine the relative hardness of a Glauberite sample by comparing it with a

set of standard minerals or common objects of known hardness.

Materials:

Glauberite sample with a fresh, clean surface.

A set of Mohs hardness points or a standard Mohs hardness kit (containing minerals from

talc to quartz).

Common objects for hardness testing: a fingernail (hardness ≈ 2.5), a copper penny

(hardness ≈ 3.5), a steel knife blade or nail (hardness ≈ 5.5), and a piece of glass (hardness
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≈ 5.5).[9]

A magnifying glass or microscope to inspect for a scratch.

Procedure:

Sample Preparation: Select a fresh, clean, and smooth surface on the Glauberite specimen

to be tested.[10]

Scratch Test Initiation: Begin with a material of a hardness you suspect is softer than

Glauberite. For instance, a fingernail (hardness of 2.5).[11]

Execution of the Scratch Test: Hold the Glauberite sample firmly. Press the point of the

testing object (e.g., a fingernail) firmly against the surface of the Glauberite.[10]

Observation: Observe the tested surface for an etched line. Rub the surface with your finger

to ensure that it is a genuine scratch and not just a trail of powder from the softer material.

[10]

Iterative Testing:

If the initial object does not scratch the Glauberite, select the next harder object in the

scale (e.g., a copper penny) and repeat the test on a fresh part of the Glauberite surface.

If the initial object does scratch the Glauberite, the mineral's hardness is less than that of

the testing object.

Determining the Hardness Range: The hardness of the Glauberite sample lies between the

hardness of the hardest material that it can scratch and the softest material that can scratch

it.[8] For Glauberite, it will be scratched by a copper penny but will scratch a fingernail.

Cleavage is the tendency of a mineral to break along flat, planar surfaces that are determined

by zones of weakness in the crystal lattice.[12]

Objective: To identify the number of cleavage planes, their quality (perfect, good, fair, poor),

and the angles between them in a Glauberite sample.

Materials:
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Glauberite sample.

A rock hammer or a similar tool to induce fracture.[13][14]

Safety goggles are mandatory.[13][14]

A goniometer for precise angle measurement (optional, for advanced analysis).

A magnifying glass or microscope for observing the broken surfaces.

Procedure:

Safety Precautions: All participants must wear safety goggles to protect their eyes from flying

mineral fragments.[14]

Sample Preparation: Examine the initial Glauberite specimen to note any existing flat

surfaces that may be indicative of cleavage planes.[14]

Inducing Fracture: Securely hold the Glauberite sample. With the rock hammer, deliver a

sharp, controlled strike to the mineral.[14] The intent is to break the mineral, not to crush it.

Observation of Broken Surfaces: Carefully examine the resulting fragments. Look for the

presence of smooth, flat, reflective surfaces. These are the cleavage planes.[15]

Characterizing the Cleavage:

Number of Directions: Count the number of non-parallel flat surfaces. Glauberite will

exhibit one direction of perfect cleavage and another of imperfect cleavage.[1][2]

Quality of Cleavage: Describe the quality of the cleavage planes. "Perfect" cleavage will

result in smooth, highly reflective surfaces. "Imperfect" cleavage will result in less defined,

somewhat irregular surfaces.

Angles between Cleavage Planes: If multiple cleavage directions are present, observe the

angles at which they intersect. This is a key diagnostic feature.

Visualization of Glauberite's Properties
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The following diagram illustrates the relationship between the fundamental chemical

composition of Glauberite and its resulting physical properties.

Logical Relationship of Glauberite Properties

Chemical Composition
Na₂Ca(SO₄)₂

Crystal Structure
(Monoclinic)

determines

Ionic Bonding

influences

Other Physical Properties
(Specific Gravity, Fracture, Tenacity)

governs

Hardness
(Mohs 2.5-3)

results in

Cleavage
(Perfect on {001}, Imperfect on {110})

creates planes of weakness for

Click to download full resolution via product page

Caption: Relationship between Glauberite's composition and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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